Cas no 85680-03-1 (L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester)
85680-03-1 structure
Product Name:L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester
CAS No:85680-03-1
MF:C9H15NO4S
MW:233.28470158577
CID:732393
Update Time:2023-08-03
L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- L-Cysteine,N-acetyl-S-(3-oxopropyl)-, methyl ester
- L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester
- N-{1-Methoxy-1-oxo-3-[(3-oxopropyl)sulfanyl]propan-2-yl}ethanimidic acid
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- Inchi: 1S/C9H15NO4S/c1-7(12)10-8(9(13)14-2)6-15-5-3-4-11/h4,8H,3,5-6H2,1-2H3,(H,10,12)/t8-/m0/s1
- InChI Key: ZFZCBGYYZIBEPB-QMMMGPOBSA-N
- SMILES: S(CCC=O)C[C@@H](C(=O)OC)NC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 232
- Topological Polar Surface Area: 97.8
L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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